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Compound of Interest

3-[Benzyl(methyl)amino]propanoic
Compound Name: d
aci

Cat. No.: B171463

Essential Safety and Handling Guide for 3-
[Benzyl(methyl)amino]propanoic Acid

This guide provides crucial safety protocols, personal protective equipment (PPE)
recommendations, and operational procedures for the handling and disposal of 3-
[Benzyl(methyl)amino]propanoic acid (CAS No. 149692-49-9). Adherence to these
guidelines is essential for ensuring a safe laboratory environment for researchers, scientists,
and drug development professionals.

Hazard Identification and Health Effects

Based on available safety data, 3-[Benzyl(methyl)amino]propanoic acid is classified as an
irritant.[1] The primary health hazards are associated with direct contact and inhalation.

Eye Irritation: Causes serious eye irritation.[1]

Skin Irritation: Causes skin irritation.[1]

Respiratory Irritation: May cause respiratory tract irritation if inhaled.[1][2]

Ingestion: May be harmful if swallowed.[2]
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For any exposure, immediate first aid is critical. In case of eye contact, rinse cautiously with
water for several minutes, removing contact lenses if present and easy to do.[3] If on skin,
wash with plenty of soap and water.[2][3] If inhaled, move the person to fresh air.[3] Seek
medical attention if irritation persists.

Personal Protective Equipment (PPE)

The use of appropriate PPE is the most critical barrier to preventing direct exposure to
hazardous chemicals.[4][5] The following table summarizes the mandatory PPE for handling 3-
[Benzyl(methyl)amino]propanoic acid.
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PPE Category Item Specification & Rationale
Must be worn at all times to
protect against splashes.[4][6]

) Standard safety glasses are

Eye & Face Chemical Splash Goggles ) o ]
insufficient; goggles with
baffled airways that prevent
direct splashes are required.[7]

Recommended in addition to

goggles when handling larger

Face Shield quantities or during procedures

with a high risk of splashing,

such as mixing or transferring

corrosive substances.[4][8]
Wear unlined, chemical-
resistant gloves (e.g., Nitrile,
Neoprene).[5][8] Always

Hand Chemical-Resistant Gloves inspect gloves for tears or
holes before use and wash
hands thoroughly after
removal.[2]

A flame-resistant lab coat that
covers to the knees should be
worn to protect skin and

Body Laboratory Coat

clothing from spills.[4][6]
Ensure the coat is fully
buttoned.

Full-Length Pants & Shoes

Long pants and closed-toe
shoes are mandatory to
protect against accidental
spills and dropped objects.[4]
[6] Shorts and sandals are not

permitted.[6]

Respiratory

Respirator / Ventilation

Use only in a well-ventilated

area.[1] A chemical fume hood
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or other local exhaust
ventilation is necessary to
keep airborne levels low and

avoid breathing dust or fumes.

[2](3]15]

Operational and Disposal Plans

A systematic approach to handling and disposal minimizes risks and ensures regulatory
compliance. The following workflows provide step-by-step guidance for laboratory operations.

3.1. Chemical Handling Workflow

This workflow outlines the essential steps for safely handling 3-
[Benzyl(methyl)amino]propanoic acid from preparation to post-handling cleanup.
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1. Hazard Review
Review SDS and lab protocols.

l

2. Engineering Controls
Verify fume hood is operational.

3. Don PPE
Wear all required PPE (Table 1).

Preparation

Proceed to Handling

'

4. Chemical Handling
Work within fume hood.
Avoid generating dust.

l

5. Container Management
Keep container tightly closed when not in use.
A
\

Handling\\

\
/End of Experiment \\
\

6. Decontamination
Clean work surfaces and equipment.

'

\
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7. Doff PPE |
Remove PPE in correct order. !
I
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8. Personal Hygiene
Wash hands thoroughly.
T
I

/
/

|
IStore Chemical //

v //

9. Storage
Store in a cool, dry, well-ventilated area.

Cleanup & Storage

Diagram 1: Chemical Handling Workflow

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of chemicals in a laboratory setting.
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3.2. Waste Disposal Plan

Proper disposal is a critical final step. All waste must be treated as hazardous unless otherwise

(Waste Generate(D

determined.

Is waste contaminated
with the chemical?

Yes No
Segregate into labeled, Dispose as non-hazardous
approved hazardous waste container. laboratory waste.

Dispose via licensed
environmental control service.

Disposal Path

Diagram 2: Waste Disposal Workflow

Click to download full resolution via product page
Caption: Decision workflow for the segregation and disposal of laboratory waste.

Waste must be disposed of in accordance with all federal, state, and local environmental
control regulations.[2] Do not allow the product to enter drains, waterways, or soil.[3]
Contaminated materials and the chemical itself should be placed into a suitable, labeled
disposal container and handled by an approved waste disposal plant.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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